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Compound of Interest

Compound Name: Megestrol Acetate-d3

Cat. No.: B562927 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of

Megestrol Acetate-d3, a deuterated analog of Megestrol Acetate. This stable isotope-labeled

compound is crucial as an internal standard for the precise quantification of Megestrol Acetate

in biological samples, particularly in pharmacokinetic and therapeutic drug monitoring studies.

[1][2] This document collates key chemical data, details analytical methodologies, and

illustrates relevant biological and experimental pathways.

Core Chemical and Physical Properties
Megestrol Acetate-d3 is a synthetic progestin and a derivative of progesterone, labeled with

three deuterium atoms on the methyl group at the C6 position.[3][4] This isotopic labeling

results in a higher molecular weight compared to its non-deuterated counterpart, which is

essential for its use in mass spectrometry-based analytical methods.[1]

The properties of Megestrol Acetate-d3 are presented below in comparison with unlabeled

Megestrol Acetate.
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Property Megestrol Acetate-d3 Megestrol Acetate

IUPAC Name

[(8R,9S,10R,13S,14S,17R)-17-

acetyl-10,13-dimethyl-3-oxo-6-

(trideuteriomethyl)-2,8,9,11,12,

14,15,16-octahydro-1H-

cyclopenta[a]phenanthren-17-

yl] acetate[3][5]

[(8R,9S,10R,13S,14S,17R)-17-

acetyl-6,10,13-trimethyl-3-oxo-

2,8,9,11,12,14,15,16-

octahydro-1H-

cyclopenta[a]phenanthren-17-

yl] acetate[6]

Molecular Formula C₂₄H₂₉D₃O₄[4][7] C₂₄H₃₂O₄[6][8]

Molecular Weight 387.53 g/mol [3][4][7] 384.51 g/mol [8][9]

Exact Mass 387.2489 Da[3] 384.23005950 Da[6]

CAS Number 162462-72-8[3][4][5] 595-33-5[6][8]

Appearance
Pale Yellow to Pale Green

Solid

White to creamy white,

crystalline powder[9]

Solubility Data not available

Practically insoluble in water (2

µg/mL at 37°C); soluble in

acetone; sparingly soluble in

alcohol.[6][8][9]

Melting Point Data not available 218.0-220.0 °C[6]

Storage 2-8°C Refrigerator N/A

Synonyms
Ovarid-d3, MGA-d3, Megestrol

acetate 6-methyl-d3[3][5]

Megace, Ovarid, Megestat,

Niagestin[6][10]

Experimental Protocols
The accurate characterization and quantification of Megestrol Acetate and its deuterated

analog are critical for clinical and research applications. The following sections detail the

methodologies employed for their analysis.

Quantification in Human Plasma via LC-MS/MS
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A rapid and validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

method has been developed for the determination of megestrol acetate in human plasma.[11]

Sample Preparation: The protocol involves a one-step liquid-liquid extraction of plasma

samples with methyl-tert-butyl-ether. Tolbutamide is typically used as the internal standard.

[11]

Chromatographic Separation:

Column: YMC Hydrosphere C18[11]

Mobile Phase: An isocratic mobile phase consisting of a 60:40 (v/v) mixture of 10 mm

ammonium formate buffer (pH 5.0) and methanol is used.[11]

Flow Rate: 0.4 mL/min[11]

Mass Spectrometric Detection:

Ionization: Electrospray Ionization (ESI) in positive ion mode.[11]

Monitoring Mode: Multiple Reaction Monitoring (MRM).[11]

Transitions: The specific transition monitored for megestrol acetate is m/z 385.5 → 267.1.

[11]

Validation: The method is validated for specificity, linearity (over a range of 1-2000 ng/mL),

lower limit of quantitation (1 ng/mL), precision, accuracy, and stability.[11]

Sample Preparation Instrumental Analysis Data Processing

Human Plasma Sample Spike with IS
(Megestrol Acetate-d3)

Liquid-Liquid Extraction
(methyl-tert-butyl-ether)

HPLC Separation
(YMC Hydrosphere C18)

Tandem MS Detection
(ESI+, MRM) Quantification Pharmacokinetic Analysis
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LC-MS/MS workflow for Megestrol Acetate quantification.
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Structural Characterization and Purity Analysis
Standard characterization of Megestrol Acetate-d3 involves multiple spectroscopic techniques

to confirm its structure and assess its purity.[12]

Infrared (IR) Spectroscopy:

Instrument: Bruker IFS-55 FTIR[12]

Sampling: KBr-tablet technique[12]

Mass Spectrometry (MS):

Instrument: Hewlett Packard 5989 A MS[12]

Inlet: Direct Inlet Probe (DIP)[12]

Proton Nuclear Magnetic Resonance (¹H-NMR) Spectroscopy:

Instrument: FT-NMR Jeol GSX (270 MHz)[12]

Solvent: Deuterated Chloroform (CDCl₃)[12]

High-Performance Liquid Chromatography (HPLC) with UV detection:

Instrument: TSP spectrasystem UV2000[12]

Column: Lichrocart 125-4 HPLC cartridge[12]

Eluent: Methanol/water (70:30 v/v)[12]

Biological Interactions and Metabolism
Megestrol Acetate acts as an agonist of the progesterone receptor.[10] Its metabolism is a key

factor in its pharmacokinetic profile.

Metabolic Pathway
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In vitro studies using human liver microsomes have identified the primary metabolic pathways

for Megestrol Acetate.[13]

Oxidative Metabolism: The initial and primary metabolic step is oxidation, primarily mediated

by the cytochrome P450 enzymes CYP3A4 and, to a lesser extent, CYP3A5. This process

results in the formation of two major alcohol metabolites, M1 (hydroxylation at the C-6 methyl

group) and M2.[13]

Glucuronidation: Following oxidation, the metabolites can undergo secondary metabolism

through glucuronidation. UGT2B17 has been identified as a key enzyme in the formation of

secondary glucuronides.[13]

Pharmacologic Activity: The parent compound, Megestrol Acetate, demonstrates significant

activity at the progesterone, androgen, and glucocorticoid receptors. However, its oxidative

metabolites (M1 and M2) show significant activity only at the progesterone receptor, with no

discernible effect at the androgen receptor.[13]

Megestrol Acetate
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Metabolic pathway of Megestrol Acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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